Cas no 2034414-12-3 (11-(3-chloro-4-fluorobenzenesulfonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene)

• Product Name: 11-(3-chloro-4-fluorobenzenesulfonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene
• CAS No: 2034414-12-3
• MF: C₁₅H₁₅ClFN₃O₂S
• MW: 355.81490445137
• CID: 6212064
• PubChem ID: 119102650
• Update Time: 2025-07-15

11-(3-chloro-4-fluorobenzenesulfonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene Chemical and Physical Properties

Names and Identifiers

• 11-(3-chloro-4-fluorobenzenesulfonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene
• AKOS026694823
• F6525-0725
• 11-(3-chloro-4-fluorobenzenesulfonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene
• 2034414-12-3
• 11-(3-chloro-4-fluorophenyl)sulfonyl-7,8,11-triazatricyclo[6.4.0.02,6]dodeca-1,6-diene
• 2-((3-chloro-4-fluorophenyl)sulfonyl)-2,3,4,7,8,9-hexahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C15H15ClFN3O2S/c16-12-8-10(4-5-13(12)17)23(21,22)19-6-7-20-15(9-19)11-2-1-3-14(11)18-20/h4-5,8H,1-3,6-7,9H2
• InChI Key： XRDYWSUGPGCSGR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CCN2C(C1)=C1CCCC1=N2)(=O)=O)F

Computed Properties

• Exact Mass: 355.0557538g/mol
• Monoisotopic Mass: 355.0557538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.6Ų

Additional information on 11-(3-chloro-4-fluorobenzenesulfonyl)-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene

Comprehensive Analysis of 11-(3-chloro-4-fluorobenzenesulfonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene (CAS No. 2034414-12-3)

The compound 11-(3-chloro-4-fluorobenzenesulfonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene (CAS 2034414-12-3) represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and materials science research. Its unique triazatricyclic core, combined with the 3-chloro-4-fluorobenzenesulfonyl moiety, has attracted attention for its potential applications in drug discovery, particularly in targeting protein-protein interactions and enzyme modulation. Researchers are increasingly exploring this compound's role in addressing challenges like drug resistance and selective inhibition.

Recent trends in AI-driven drug discovery and computational chemistry have brought compounds like 2034414-12-3 into focus. The sulfonyl group in its structure is particularly noteworthy, as similar functional groups have shown promise in developing kinase inhibitors and GPCR modulators - two of the most searched topics in current medicinal chemistry. The chloro-fluoro substitution pattern on the benzene ring also suggests potential for enhanced bioavailability, a key concern in modern pharmacokinetic optimization strategies.

The triazatricyclo[6.4.0.0^{2,6}]dodeca scaffold presents an intriguing three-dimensional structure that could interact with biological targets in ways distinct from flat aromatic systems. This characteristic aligns with growing interest in three-dimensional fragment libraries for drug discovery, a hot topic in recent ACS medicinal chemistry discussions. The compound's molecular complexity (as measured by metrics like Fsp3) suggests it may overcome limitations of traditional "flat" drug candidates, addressing a common search query about improving drug-like properties.

From a synthetic chemistry perspective, the construction of 7,8,11-triazatricyclo systems presents fascinating challenges that have been widely discussed in organic chemistry forums. The presence of both sulfonamide and heterocyclic functionalities in 2034414-12-3 makes it a valuable case study for convergent synthesis strategies, particularly in the context of late-stage functionalization - techniques that dominate current literature searches in synthetic methodology.

In materials science applications, the electron-withdrawing nature of both the sulfonyl group and halogenated aromatic ring in 11-(3-chloro-4-fluorobenzenesulfonyl)-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene suggests potential utility in organic electronic materials. This connects with frequent searches about small molecule semiconductors and charge transport materials, particularly for applications in OLED technology and organic photovoltaics.

The physicochemical properties of CAS 2034414-12-3, including its likely lipophilicity and polar surface area, make it an interesting subject for QSAR studies and molecular property prediction using machine learning approaches - topics generating substantial interest in cheminformatics communities. The compound's structural features provide a rich test case for evaluating modern property prediction algorithms, a common search theme among computational chemists.

Safety and toxicological potential assessments of novel compounds like 2034414-12-3 remain crucial considerations, as evidenced by frequent searches about ADMET prediction tools. While specific data may be limited for this particular compound, its structural analogs provide insights into potential metabolic stability and toxicity pathways, important factors in preclinical development workflows that dominate pharmaceutical industry queries.

As research into 2034414-12-3 continues, its potential applications in addressing undruggable targets and protein degradation strategies may emerge as particularly noteworthy. These areas represent some of the most searched topics in current drug discovery innovation, suggesting this compound could become increasingly relevant in coming years as these technologies mature.